N-((5-((2-oxo-2-phenylethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[(5-phenacylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C25H19F3N4O2S/c26-25(27,28)20-14-8-7-13-19(20)23(34)29-15-22-30-31-24(32(22)18-11-5-2-6-12-18)35-16-21(33)17-9-3-1-4-10-17/h1-14H,15-16H2,(H,29,34)
• InChI Key: OAOFNRKHSASYEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CNC(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C25H19F3N4O2S
• Molecular Weight: 496.5 g/mol
• CAS No.: 391933-74-7

Description

N-((5-((2-oxo-2-phenylethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C25H19F3N4O2S and its molecular weight is 496.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Evaluation

Compounds structurally related to N-((5-((2-oxo-2-phenylethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide have been synthesized and evaluated for their anticancer activities. For example, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibited moderate to excellent anticancer activity against several cancer cell lines, showcasing the potential of such compounds in cancer research (Ravinaik et al., 2021).

Methylation Inhibitors

New DNA methylation inhibitors based on 1,2,4-triazole thioether derivatives have also been synthesized, indicating the role of similar compounds in modulating DNA methylation levels in tumor DNA. This research highlights the therapeutic potential of triazole derivatives in treating cancer by affecting gene expression (Hovsepyan et al., 2018).

Antimicrobial Activity

Synthesis and characterization of thiazole-based 1,3,4-oxadiazoles heterocycles, including N-(4-methyl-5-(4-((substituted phenylamino)methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides, have shown significant antimicrobial activity. These compounds were effective against a range of gram-positive and gram-negative bacteria, as well as fungi, demonstrating the importance of such molecules in developing new antimicrobial agents (Desai et al., 2016).

Drug-Likeness and Microbial Investigation

In a related study, compounds with similar structural motifs were investigated for their drug-likeness properties and antimicrobial activity. This research highlights the potential of these compounds in the pharmaceutical industry, where their biological activity and favorable drug-like properties could lead to the development of new therapeutic agents (Pandya et al., 2019).